Cas no 1936139-93-3 (3-(1,2,3-thiadiazol-5-yl)methyloxolane-3-carbaldehyde)

• Product Name: 3-(1,2,3-thiadiazol-5-yl)methyloxolane-3-carbaldehyde
• CAS No: 1936139-93-3
• MF: C₈H₁₀N₂O₂S
• MW: 198.242200374603
• CID: 5869858
• PubChem ID: 126997339
• Update Time: 2025-10-18

3-(1,2,3-thiadiazol-5-yl)methyloxolane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(1,2,3-thiadiazol-5-yl)methyloxolane-3-carbaldehyde
• 3-[(1,2,3-thiadiazol-5-yl)methyl]oxolane-3-carbaldehyde
• 1936139-93-3
• EN300-1621296

• Inchi： 1S/C8H10N2O2S/c11-5-8(1-2-12-6-8)3-7-4-9-10-13-7/h4-5H,1-3,6H2
• InChI Key： OFPMITSCXXJGSE-UHFFFAOYSA-N
• SMILES： S1C(=CN=N1)CC1(C=O)COCC1

Computed Properties

• Exact Mass: 198.04629874g/mol
• Monoisotopic Mass: 198.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 80.3Ų

Additional information on 3-(1,2,3-thiadiazol-5-yl)methyloxolane-3-carbaldehyde

3-(1,2,3-Thiadiazol-5-yl)methyloxolane-3-carbaldehyde: A Comprehensive Overview

3-(1,2,3-Thiadiazol-5-yl)methyloxolane-3-carbaldehyde is a compound with the CAS number 1936139-93-3, representing a unique structure that combines a thiadiazole ring with an oxolane (tetrahydrofuran) moiety and an aldehyde group. This compound has garnered attention in recent years due to its potential applications in various fields, including organic synthesis, materials science, and pharmacology. The integration of these functional groups offers a versatile platform for exploring novel chemical reactions and properties.

The thiadiazole ring is a heterocyclic structure containing sulfur and nitrogen atoms, known for its stability and reactivity in various chemical transformations. In this compound, the thiadiazole is attached to an oxolane ring through a methylene group (-CH₂-), creating a fused bicyclic system. The presence of the aldehyde group (-CHO) at the 3-position of the oxolane introduces additional reactivity, making this compound a valuable substrate for further functionalization.

Recent studies have highlighted the potential of 3-(1,2,3-thiadiazol-5-yl)methyloxolane-3-carbaldehyde in the development of advanced materials. For instance, researchers have explored its use as a precursor for synthesizing high-performance polymers and coatings. The compound's ability to undergo nucleophilic addition reactions has been leveraged to create cross-linked polymer networks with enhanced mechanical and thermal properties. These materials show promise in applications such as aerospace components and high-temperature resistant coatings.

In the field of pharmacology, this compound has been investigated for its potential as a drug delivery agent. The aldehyde group can be modified to attach bioactive molecules or targeting ligands, enabling the creation of drug delivery systems with improved specificity and efficacy. Additionally, the thiadiazole moiety has been shown to exhibit antimicrobial properties in certain contexts, further expanding the compound's potential in therapeutic applications.

From a synthetic chemistry perspective, 3-(1,2,3-thiadiazol-5-yl)methyloxolane-3-carbaldehyde serves as an excellent starting material for constructing complex molecular architectures. Its reactivity under various conditions allows chemists to explore diverse reaction pathways, including cycloadditions, oxidation reactions, and conjugate additions. Recent advancements in catalytic methods have enabled more efficient syntheses of this compound, reducing production costs and improving scalability.

The structural versatility of this compound also makes it an attractive candidate for green chemistry initiatives. By utilizing renewable feedstocks and sustainable reaction conditions, chemists can produce 1936139-93-3 in an environmentally friendly manner. This aligns with global efforts to develop eco-friendly chemical processes and reduce the environmental footprint of industrial manufacturing.

In conclusion, 3-(1,2,3-thiadiazol-5-yl)methyloxolane-3-carbaldehyde (CAS No: 1936139-93-3) is a multifaceted compound with significant potential across various scientific disciplines. Its unique combination of functional groups enables it to serve as a versatile building block for advanced materials and innovative pharmaceuticals. As research continues to uncover new applications and synthesis methods for this compound, its role in shaping future technologies will undoubtedly grow.